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Compound of Interest |

Compound Name: Tigloylgomisin P
CAS No.: 82078-76-0
Cat. No.: B15563231
Get Quote
. J

Disclaimer: As of December 2025, publicly available peer-reviewed scientific literature detailing
the neuroprotective effects, mechanism of action, or established experimental protocols for
Tigloylgomisin P is not available. The following application notes and protocols are presented
as a generalized framework for researchers and drug development professionals to investigate
the potential neuroprotective properties of novel compounds, based on common methodologies
in the field.

Introduction

Tigloylgomisin P is a naturally occurring dibenzocyclooctadiene lignan with the chemical
formula C2sH34009.[1] While the specific biological activities of Tigloylgomisin P are not
extensively documented in the context of neuroprotection, related compounds from the
Schisandraceae family have demonstrated various pharmacological effects, including
antioxidant and anti-inflammatory properties, which are relevant to neurodegenerative disease
models.

These application notes provide a comprehensive guide for the initial assessment of
Tigloylgomisin P as a potential neuroprotective agent. The protocols outlined below focus on
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two key areas of investigation prevalent in neuroprotection research:

» Protection against glutamate-induced excitotoxicity: A common mechanism of neuronal cell
death in various neurological disorders.

» Activation of the Nrf2 signaling pathway: A critical endogenous antioxidant response
pathway.

Characterization of Tigloylgomisin P

Property Value Source
Molecular Formula C28H34009 [1]
Molecular Weight 514.57 g/mol [1]

CAS Number 69176-51-8

Appearance White to off-white solid

Soluble in DMSO, ethanol;

Solubilit
Y sparingly soluble in water

Note: Physical properties such as appearance and solubility should be empirically determined.

Experimental Protocols
Assessment of Neuroprotection against Glutamate-
Induced Excitotoxicity in HT22 Cells

This protocol details an in vitro assay to determine the ability of Tigloylgomisin P to protect
neuronal cells from glutamate-induced cell death.

Workflow Diagram:
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Day 1: Cell Seeding Day 3: Viability Assay

Seed HT22 cells in 96-well plates Add MTT reagent

Day 2: Treatment

Pre-treat with Tigloylgomisin P (various concentrations) Solubilize formazan crystals
2 hours
Induce excitotoxicity with Glutamate Measure absorbance at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. GSRS [gsrs.ncats.nih.gov]

e To cite this document: BenchChem. [Tigloylgomisin P: Application Notes and Protocols for
Neuroprotective Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563231/docs#tigloylgomisin-p-application-notes-
and-protocols-for-neuroprotective-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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